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Compound of Interest

Compound Name: Benzophenone-9

Cat. No.: B1580434 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Benzophenone-9, a compound used in

various cosmetic and personal care products to protect them from UV light.[1] Adherence to

these procedures is critical to protect both human health and the environment.

Immediate Safety and Handling
Before beginning any disposal process, it is crucial to be aware of the hazards associated with

Benzophenone-9 and to take appropriate safety precautions. Benzophenone and its

derivatives are classified as possibly carcinogenic to humans and may cause damage to

organs such as the liver and kidneys through prolonged or repeated exposure.[2][3][4] They are

also toxic to aquatic life with long-lasting effects.[2][5][6]

Personal Protective Equipment (PPE) is mandatory when handling Benzophenone-9 waste.

This includes:

Protective gloves: To prevent skin contact.

Protective clothing: To shield the body from accidental spills.

Eye protection: Safety glasses with side shields or goggles are necessary.[5]

Face protection: A face shield may be required depending on the scale of the disposal.[2][5]
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Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhaling

any dust or vapors.[2][5] Do not eat, drink, or smoke when handling this chemical.[5]

Step-by-Step Disposal Protocol
The disposal of Benzophenone-9 must comply with federal, state, and local regulations.[6][7]

[8] The Resource Conservation and Recovery Act (RCRA) provides the federal framework for

hazardous waste management in the United States.[7]

Step 1: Waste Identification and Collection

Designate as Hazardous Waste: All unwanted Benzophenone-9, including expired

materials, off-specification batches, and contaminated items, must be treated as hazardous

waste.[9]

Use a Compatible Container: Collect the waste in a clearly labeled, leak-proof container that

is compatible with the chemical. The container must be kept closed except when adding

waste.[9]

Labeling: The container must be affixed with a "Hazardous Waste" label.[9] The label should

clearly identify the contents as "Benzophenone-9 Waste" and include the accumulation start

date.

Step 2: Segregation and Storage

Incompatible Materials: Store Benzophenone-9 waste away from strong acids, strong

bases, strong oxidizing agents, and strong reducing agents to prevent hazardous reactions.

[5]

Storage Location: Store the waste container in a designated, secure, and well-ventilated

area. The storage area should have secondary containment to control any potential leaks or

spills.[9]

Step 3: Accidental Spill Cleanup

In the event of a spill, follow these procedures:
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Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-

ventilated.[6]

Control Ignition Sources: Remove all sources of ignition.[5]

Contain the Spill: Use an inert absorbent material, such as clay or diatomaceous earth, to

contain the spill.[6]

Collect the Waste: Carefully sweep or shovel the absorbed material into a suitable container

for hazardous waste.[6] Avoid generating dust.[2][5]

Decontaminate the Area: Clean the affected area thoroughly.

Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous waste.

Step 4: Final Disposal

Engage a Licensed Waste Disposal Company: The final disposal of Benzophenone-9 waste

must be handled by a licensed and approved hazardous waste disposal company.[2][10]

These companies are equipped to manage and dispose of chemical waste in an

environmentally sound manner.

Manifest Tracking: A hazardous waste manifest will be used to track the waste from its point

of generation to its final disposal facility, ensuring a "cradle-to-grave" approach to waste

management.[11]

Empty Container Disposal

Empty containers that previously held Benzophenone-9 must also be managed carefully:

Triple Rinsing: Triple-rinse the empty container with a suitable solvent.[9][12] The rinsate

must be collected and disposed of as hazardous waste.[9]

Defacing Labels: Completely remove or deface the original product label.[12]

Final Disposal: After triple-rinsing and label removal, the container may be disposed of as

regular laboratory waste, depending on local regulations.[12]
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Quantitative Data Summary
Parameter Value Reference

LD50 (Oral, Rat) >10,000 mg/kg [13]

LD50 (Dermal, Rabbit) 3,535 mg/kg [5][13]

Octanol/Water Partition

Coefficient (Log Kow)
3.18 [6][14]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects
[2][5][6]

Benzophenone-9 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.carlroth.com/medias/SDB-9709-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3OTB8YXBwbGljYXRpb24vcGRmfGFEQTFMMmd6Tmk4NU1qQXhPRFV5TVRVek9EZzJMMU5FUWw4NU56QTVYMGxGWDBWT0xuQmtaZ3xkNTIwZjY0ZmJiMmViOGJmYThjMDA2YWE3MThjYmMwZjQ1YzM3OWM5NjU5ODU3MWI0YmQ2MjFlZTM5OWQxM2E5
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.carlroth.com/medias/SDB-9709-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3OTB8YXBwbGljYXRpb24vcGRmfGFEQTFMMmd6Tmk4NU1qQXhPRFV5TVRVek9EZzJMMU5FUWw4NU56QTVYMGxGWDBWT0xuQmtaZ3xkNTIwZjY0ZmJiMmViOGJmYThjMDA2YWE3MThjYmMwZjQ1YzM3OWM5NjU5ODU3MWI0YmQ2MjFlZTM5OWQxM2E5
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZOPHENONE-CASNO-119-61-01880-EN.aspx
https://www.ncbi.nlm.nih.gov/books/NBK373188/
https://www.sigmaaldrich.com/FR/fr/sds/sial/b9300
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZOPHENONE-CASNO-119-61-01880-EN.aspx
https://www.benchchem.com/product/b1580434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Handling & Storage Spill Response

Final Disposal

Identify Benzophenone-9 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible, Labeled
Hazardous Waste Container

Collect Waste in Container

Start Collection

Store in Designated, Secure,
and Ventilated Area

Segregate from Incompatible
Materials (Acids, Bases, Oxidizers)

Arrange Pickup with Licensed
Hazardous Waste Disposal Company

Container Full

Evacuate and Ventilate Area

Contain Spill with
Inert Absorbent

Collect and Dispose of
Cleanup Materials as Hazardous Waste

After Spill Cleanup

Complete Hazardous
Waste Manifest

Waste Transported to
Approved Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Benzophenone-9.
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By adhering to these detailed procedures, laboratories can ensure the safe and compliant

disposal of Benzophenone-9, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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